Cas no 1445993-87-2 (4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one)
4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one
- 4-bromo-6-methyl-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one
- 7H-Pyrrolo[2,3-c]pyridin-7-one, 4-bromo-1,6-dihydro-6-methyl-1-[(4-methylphenyl)sulfonyl]-
- AMY37282
- SB18302
- 4-bromo-6-methyl-1-(4-methylphenyl)sulfonylpyrrolo[2,3-c]pyridin-7-one
- 4-bromo-6-methyl-1-[(4-methylphenyl)sulfonyl]-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one
- DB-205942
- SCHEMBL15772281
- AKOS030628585
- 1445993-87-2
- 4-Bromo-1,6-dihydro-6-methyl-1-[(4-methylphenyl)sulfonyl]-7H-pyrrolo[2,3-c]pyridin-7-one
- PZEBKVLFDUMYSY-UHFFFAOYSA-N
- 4-bromo-6-methyl-1-(4-methylbenzenesulfonyl)pyrrolo[2,3-c]pyridin-7-one
- AS-53100
- SY099649
- 4-Bromo-6-methyl-1-tosyl-6-azaindole-7(6H)-one
- P16075
- MFCD30471632
- 4-bromo-6-methyl-1-tosyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one
- CS-W000118
- DTXSID701124349
-
- MDL: MFCD30471632
- Inchi: 1S/C15H13BrN2O3S/c1-10-3-5-11(6-4-10)22(20,21)18-8-7-12-13(16)9-17(2)15(19)14(12)18/h3-9H,1-2H3
- InChI Key: PZEBKVLFDUMYSY-UHFFFAOYSA-N
- SMILES: BrC1=CN(C)C(C2=C1C=CN2S(C1C=CC(C)=CC=1)(=O)=O)=O
Computed Properties
- Exact Mass: 379.98303 g/mol
- Monoisotopic Mass: 379.98303 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.8
- Molecular Weight: 381.2
4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB485973-1 g |
4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6h,7H-pyrrolo[2,3-c]pyridin-7-one; . |
1445993-87-2 | 1g |
€275.40 | 2023-06-15 | ||
| Chemenu | CM429859-1g |
7H-Pyrrolo[2,3-c]pyridin-7-one, 4-bromo-1,6-dihydro-6-methyl-1-[(4-methylphenyl)sulfonyl]- |
1445993-87-2 | 95%+ | 1g |
$508 | 2023-01-19 | |
| Chemenu | CM429859-5g |
7H-Pyrrolo[2,3-c]pyridin-7-one, 4-bromo-1,6-dihydro-6-methyl-1-[(4-methylphenyl)sulfonyl]- |
1445993-87-2 | 95%+ | 5g |
$1477 | 2023-01-19 | |
| Chemenu | CM429859-10g |
7H-Pyrrolo[2,3-c]pyridin-7-one, 4-bromo-1,6-dihydro-6-methyl-1-[(4-methylphenyl)sulfonyl]- |
1445993-87-2 | 95%+ | 10g |
$1715 | 2022-09-02 | |
| Chemenu | CM429859-25g |
7H-Pyrrolo[2,3-c]pyridin-7-one, 4-bromo-1,6-dihydro-6-methyl-1-[(4-methylphenyl)sulfonyl]- |
1445993-87-2 | 95%+ | 25g |
$3430 | 2022-09-02 | |
| eNovation Chemicals LLC | Y1225965-5g |
4-Bromo-6-methyl-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one |
1445993-87-2 | 95% | 5g |
$650 | 2024-06-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1091803-1g |
4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one |
1445993-87-2 | 97% | 1g |
¥4505 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1091803-5g |
4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one |
1445993-87-2 | 97% | 5g |
¥14503 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1091803-10g |
4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one |
1445993-87-2 | 97% | 10g |
¥19335 | 2023-04-15 | |
| eNovation Chemicals LLC | D586719-1G |
4-bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one |
1445993-87-2 | 97% | 1g |
$125 | 2024-07-21 |
4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
Additional information on 4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one
4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one: A Comprehensive Overview
The compound with CAS No. 1445993-87-2, known as 4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic structures combining pyrrole and pyridine moieties. The presence of a bromine atom at the 4-position and a methyl group at the 6-position introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and biological evaluation.
Recent studies have highlighted the potential of pyrrolo[2,3-c]pyridinones as scaffolds for drug discovery. The sulfonyl group attached at the 1-position (specifically a 4-methylbenzenesulfonyl group) plays a crucial role in modulating the physicochemical properties of the molecule. This group not only enhances the solubility but also contributes to the overall stability of the compound. The combination of these structural features makes this compound an attractive candidate for exploring its potential in therapeutic applications.
One of the most promising areas of research involving this compound is its application in medicinal chemistry. The bromine atom at the 4-position serves as an excellent leaving group, enabling various substitution reactions that can lead to novel derivatives with enhanced bioactivity. For instance, recent investigations have demonstrated that replacing the bromine atom with other halogens or functional groups can significantly alter the compound's pharmacokinetic profile and target specificity.
The synthesis of 4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolopyridine core through cyclization reactions and subsequent functionalization to introduce the bromine and sulfonyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing.
In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. For example, studies have indicated that it exhibits moderate inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes suggests that it could be effective in targeting intracellular pathogens or disease-causing proteins.
Another area of interest is the exploration of this compound's photochemical properties. The conjugated system within the pyrrolopyridine ring allows for strong absorption in the UV-visible spectrum, which could be exploited in applications such as sensors or light-responsive materials. Recent advancements in photovoltaic research have also highlighted the potential of similar compounds as electron transport materials in solar cells.
From an environmental standpoint, understanding the degradation pathways of 4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one is crucial for assessing its ecological impact. Initial studies suggest that under aerobic conditions, the compound undergoes hydrolysis to form less complex products. However, further research is required to evaluate its long-term persistence in various environmental matrices.
In conclusion, CAS No. 1445993-87-2, or 4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one, represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both fundamental research and applied sciences. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of modern chemical exploration.
1445993-87-2 (4-Bromo-6-methyl-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)